Cas no 62860-12-2 ((2R)-4-oxoazetidine-2-carboxylic acid)

(2R)-4-oxoazetidine-2-carboxylic acid is a chiral β-lactam derivative with a four-membered azetidine ring, serving as a key intermediate in pharmaceutical synthesis. Its strained ring structure and stereochemical purity make it valuable for constructing bioactive molecules, particularly β-lactam antibiotics and enzyme inhibitors. The (2R)-configuration ensures high enantioselectivity in reactions, enhancing its utility in asymmetric synthesis. The 4-oxo group provides a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in medicinal chemistry for developing novel therapeutics due to its structural rigidity and compatibility with peptide coupling reactions. Its stability and well-defined stereochemistry make it a reliable building block for research and industrial applications.

(2R)-4-oxoazetidine-2-carboxylic acid structure

62860-12-2 structure

Product Name:(2R)-4-oxoazetidine-2-carboxylic acid

CAS No:62860-12-2

MF:C₄H₅NO₃

MW:115.087401151657

MDL:MFCD16036189

CID:429761

PubChem ID:10176125

Update Time:2025-05-27

(2R)-4-oxoazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Azetidinecarboxylic acid, 4-oxo-, (R)-
- (2R)-4-Oxoazetidine-2-carboxylic acid
- (R)-4-Oxoazetidine-2-carboxylic acid
- tert-Butyl 7-oxo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- 62860-12-2
- MFCD16036189
- EN300-184266
- D-Pyroaspartic Acid
- Pyroaspartic acid, D-
- AS-51067
- DTXSID50436375
- (R)-4-Oxoazetidine-2-carboxylicacid
- CS-0053483
- P11831
- SCHEMBL1300246
- AKOS025290000
- A868337
- 2-Azetidinecarboxylic acid, 4-oxo-, (2R)-
- DS-018927
- (2R)-4-oxoazetidine-2-carboxylic acid
- MDL： MFCD16036189
- Inchi： 1S/C4H5NO3/c6-3-1-2(5-3)4(7)8/h2H,1H2,(H,5,6)(H,7,8)/t2-/m1/s1
- InChI Key： YSPMLLKKKHCTBN-UWTATZPHSA-N
- SMILES： O=C1C[C@H](C(=O)O)N1

Computed Properties

Exact Mass: 115.02695
Monoisotopic Mass: 115.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.4

(2R)-4-oxoazetidine-2-carboxylic acid Pricemore >>

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